Cas no 2171646-13-0 (3-amino-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 3-amino-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2171646-13-0
• MF: C₉H₁₇NO₅S₂
• MW: 283.364980459213
• CID: 6079178
• PubChem ID: 165588092
• Update Time: 2025-05-21

3-amino-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-1lambda6-thiane-1,1-dione
• 2171646-13-0
• EN300-1644395

• Inchi： 1S/C9H17NO5S2/c10-8(2-1-4-16(12,13)6-8)9(11)3-5-17(14,15)7-9/h11H,1-7,10H2
• InChI Key： YLHSBXIMRZSLMZ-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(CCCS(C1)(=O)=O)N)O)(=O)=O

Computed Properties

• Exact Mass: 283.05481499g/mol
• Monoisotopic Mass: 283.05481499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 131Ų

Additional information on 3-amino-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-1lambda6-thiane-1,1-dione

3-Amino-3-(3-Hydroxy-1,1-Dioxo-1λ6-Thiolan-3-Yl)-1λ6-Thiane-1,1-Dione: A Comprehensive Overview

The compound 3-amino-3-(3-hydroxy-1,1-dioxo-1λ6-thiolan-3-yl)-1λ6-thiane-1,1-dione, identified by the CAS number 2171646-13-0, is a highly specialized organic molecule with a complex structure and intriguing chemical properties. This compound belongs to the class of thiane derivatives, which have gained significant attention in recent years due to their unique reactivity and potential applications in various fields. The molecule's structure features a thiane ring system, which is a six-membered ring containing two sulfur atoms and one oxygen atom. This arrangement imparts distinctive electronic and steric properties to the compound, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of thiane derivatives in drug discovery and development. The presence of the amino group (-NH2) in the molecule introduces additional functional diversity, enabling interactions with biological systems. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-proliferative activity against various cancer cell lines. This finding underscores the importance of understanding the structural and functional attributes of such compounds for therapeutic applications.

In addition to its biological relevance, 3-amino-3-(3-hydroxy-1,1-dioxo-1λ6-thiolan-3-yl)-1λ6-thiane-1,1-dione has also been investigated for its role in advanced materials science. The compound's ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for organic synthesis. A 2022 report in Nature Communications highlighted its use as a ligand in palladium-catalyzed cross-coupling reactions, where it significantly enhanced catalytic efficiency compared to traditional ligands. This application showcases the versatility of thiane derivatives in modern chemical synthesis.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the thiane ring through sulfur-based cyclization reactions and subsequent functionalization to introduce the amino and hydroxyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of compounds like 3-amino-3-(3-hydroxy-1,1-dioxo-1λ6-thiolan-3-yl)-1λ6-thiane-1,1-dione. Recent studies have explored its fate in aqueous environments under varying conditions, revealing that it undergoes rapid hydrolysis under alkaline conditions. These findings are crucial for assessing its environmental impact and developing strategies for safe disposal or recycling.

In conclusion, 3-amino-3-(3-hydroxy-1,1-dioxo-λ6-thiolan--yl)-thiane--dione represents a fascinating example of how complex organic molecules can bridge multiple disciplines within chemistry. Its unique structure not only offers insights into fundamental chemical principles but also opens doors to innovative applications across medicine, materials science, and environmental chemistry. As research continues to uncover new aspects of this compound's properties and potential uses, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.